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Compound of Interest

Compound Name: Chloridazon-d5

Cat. No.: B565563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the commercial availability of the Chloridazon-d5
analytical standard and outlines a general methodology for its application as an internal

standard in the quantitative analysis of Chloridazon, a selective herbicide. Chloridazon-d5 is a

stable isotope-labeled version of Chloridazon, where five hydrogen atoms on the phenyl ring

have been replaced with deuterium. This substitution results in a mass shift that allows it to be

distinguished from the unlabeled analyte by mass spectrometry, making it an ideal internal

standard for correcting for matrix effects and variations in sample preparation and instrument

response.

Commercial Availability
Chloridazon-d5 is available from several reputable suppliers of analytical reference materials.

While specific lot data may vary, the general product specifications are consistent across major

vendors.

Table 1: Commercial Suppliers and Product Specifications for Chloridazon-d5
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Supplier
Product
Name/Sy
nonym

CAS
Number

Molecular
Weight

Isotopic
Purity

Chemical
Purity

Available
Formats

LGC

Standards[

1][2]

Chloridazo

n-d5

(Major)

1246818-

99-4[1]
226.67[1]

Not

specified

Not

specified

10 mg

(Neat)[1]

C/D/N

Isotopes

Chloridazo

n-d5

(phenyl-d5)

1246818-

99-4
226.67

≥ 98 atom

% D
> 95%

5 mg, 10

mg (Neat)

HPC

Standards

D5-

Chloridazo

n

1246818-

99-4
226.67

Not

specified

Not

specified

10 mg

(Neat)

MedchemE

xpress

Chloridazo

n-d5

1246818-

99-4
226.67

Not

specified

Not

specified

1 mg, 5

mg, 10 mg

(Neat)

ESSLAB
Chloridazo

n-d5

1246818-

99-4
226.67

Not

specified

Not

specified

Not

specified

Note: Isotopic and chemical purity are typically lot-specific and can be found on the Certificate

of Analysis (CoA) provided by the supplier upon purchase. The information in this table is

based on publicly available data and may not reflect the most current offerings.

Application as an Internal Standard in LC-MS/MS
Analysis
Chloridazon-d5 is primarily used as an internal standard for the accurate quantification of

Chloridazon in various matrices, such as soil, water, and agricultural products, using liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The following is a generalized

experimental protocol based on established methods for pesticide residue analysis.

Experimental Workflow for Chloridazon Analysis using
Chloridazon-d5 Internal Standard
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Caption: Workflow for quantitative analysis of Chloridazon using Chloridazon-d5 as an internal

standard.

Detailed Methodologies
1. Preparation of Standard Solutions

Chloridazon-d5 Internal Standard (IS) Stock Solution: Accurately weigh a known amount of

neat Chloridazon-d5 and dissolve it in a suitable solvent (e.g., methanol or acetonitrile) to

prepare a stock solution of a specific concentration (e.g., 100 µg/mL).

Chloridazon Calibration Standard Stock Solution: Prepare a stock solution of unlabeled

Chloridazon in a similar manner.

Working Solutions: Prepare a series of calibration standards by diluting the Chloridazon

stock solution to different concentrations. Each of these calibration standards should be

spiked with a constant concentration of the Chloridazon-d5 internal standard from the IS

stock solution.

2. Sample Preparation (General QuEChERS Method for Soil)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common

sample preparation technique for pesticide analysis.

Extraction:

Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

Add a specific volume of the Chloridazon-d5 internal standard working solution to the

sample.

Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium

citrate).

Shake vigorously for 1 minute.
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Centrifuge at >3000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the supernatant (acetonitrile layer).

Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18, and magnesium

sulfate).

Vortex for 30 seconds.

Centrifuge at >3000 x g for 5 minutes.

Final Extract Preparation:

Transfer the cleaned supernatant to a new tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the injection solvent (e.g., a mixture of

mobile phases).

3. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a

small amount of an additive like formic acid or ammonium formate to improve ionization.

Flow Rate: Typically in the range of 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray ionization (ESI) in positive mode is generally suitable for

Chloridazon.
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Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. This involves monitoring specific precursor ion to product ion transitions for

both Chloridazon and Chloridazon-d5. The collision energy for each transition should be

optimized.

4. Quantification

The concentration of Chloridazon in the sample is determined by calculating the ratio of the

peak area of Chloridazon to the peak area of Chloridazon-d5. This ratio is then plotted against

the known concentrations of the calibration standards to generate a calibration curve. The

concentration of Chloridazon in the unknown sample is then interpolated from this curve.

Logical Relationship for MRM in Mass Spectrometry
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Caption: MRM transitions for Chloridazon and its internal standard, Chloridazon-d5.

This guide provides a foundational understanding for researchers and scientists in the

procurement and application of Chloridazon-d5. For specific applications, it is crucial to

consult the Certificate of Analysis for the particular lot of the standard and to validate the

analytical method according to the specific matrix and instrumentation used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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